Cas no 896365-56-3 (4-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide)

4-(Ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide is a heterocyclic compound featuring a thiazole core linked to a pyridine moiety and a benzamide group with an ethylsulfanyl substituent. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of both sulfur and nitrogen heteroatoms enhances its binding affinity to metal ions or biological targets, while the ethylsulfanyl group may improve lipophilicity and metabolic stability. Its modular design allows for further derivatization, making it a versatile intermediate in drug discovery. The compound's well-defined synthetic route ensures reproducibility for research applications.

4-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide structure

896365-56-3 structure

Product Name:4-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide

CAS No:896365-56-3

MF:C₁₇H₁₅N₃OS₂

MW:341.4505007267

CID:5485583

Update Time:2025-06-27

4-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- 4-ethylsulfanyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide
- 4-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
- Inchi： 1S/C17H15N3OS2/c1-2-22-13-8-6-12(7-9-13)16(21)20-17-19-15(11-23-17)14-5-3-4-10-18-14/h3-11H,2H2,1H3,(H,19,20,21)
- InChI Key： NFGMFMKQRJLMIG-UHFFFAOYSA-N
- SMILES： C(NC1=NC(C2=NC=CC=C2)=CS1)(=O)C1=CC=C(SCC)C=C1

4-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2648-0105-2μmol	4-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide	896365-56-3	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2648-0105-5μmol	4-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide	896365-56-3	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2648-0105-10μmol	4-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide	896365-56-3	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2648-0105-20μmol	4-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide	896365-56-3	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2648-0105-1mg	4-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide	896365-56-3	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2648-0105-2mg	4-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide	896365-56-3	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2648-0105-3mg	4-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide	896365-56-3	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2648-0105-4mg	4-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide	896365-56-3	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2648-0105-5mg	4-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide	896365-56-3	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2648-0105-10mg	4-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide	896365-56-3	90%+	10mg	$79.0	2023-05-16

4-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 4-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 4-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 896365-56-3): Properties, Applications, and Research Insights

The compound 4-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 896365-56-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a pyridine-thiazole core with an ethylsulfanyl substituent, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for heterocyclic compounds like 4-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide has surged due to their role in small-molecule drug development. This compound’s thiazole moiety is known for its bioisosteric properties, often enhancing metabolic stability and binding affinity. Meanwhile, the ethylsulfanyl group may contribute to improved lipophilicity, a critical factor in drug bioavailability optimization—a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

Synthetic routes to CAS No. 896365-56-3 typically involve multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques such as microwave-assisted synthesis or flow chemistry are increasingly employed to improve yield and sustainability, reflecting the industry’s shift toward green chemistry practices. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a key concern for researchers sourcing this compound for high-throughput screening.

Beyond pharmaceuticals, 4-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide has potential applications in agrochemical formulations, where its thiazole derivatives exhibit herbicidal or fungicidal activity. This aligns with global searches for next-generation crop protection agents amid climate change challenges. Patent databases reveal growing IP activity around similar structures, underscoring its commercial relevance.

From a computational chemistry perspective, molecular docking studies of CAS 896365-56-3 suggest interactions with ATP-binding pockets in target proteins. Such insights are frequently explored in AI-aided drug discovery workflows, where users query about structure-activity relationships (SAR) or fragment-based design. These trends highlight the compound’s role in bridging experimental and in silico research methodologies.

Quality control protocols for 896365-56-3 emphasize compliance with ICH guidelines, particularly for impurities profiling—a recurring theme in pharmaceutical QA/QC discussions. Suppliers often provide COA (Certificate of Analysis) documentation, addressing end-user concerns about batch-to-batch consistency, a top priority in preclinical research procurement.

In summary, 4-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide represents a compelling case study in modern bioactive compound development. Its multifaceted applications and alignment with drug discovery innovations position it as a valuable entity for academic and industrial R&D, resonating with frequently searched topics like targeted therapy and sustainable synthesis.